Cas no 7749-51-1 (4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine)

• Product Name: 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine
• CAS No: 7749-51-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2152521
• PubChem ID: 676802
• Update Time: 2025-11-05

4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine
• 994-117-2
• EN300-5026899
• EU-0019178
• HAA74951
• AG-205/05838033
• DB-357445
• SR-01000531669
• SCHEMBL1707681
• 4-(4,6-dimethylpyrimidin-2-yl)morpholine
• HMS1396H02
• 4-(4,6-dimethyl-2-pyrimidinyl)morpholine
• STK101123
• AKOS001036348
• SR-01000531669-1
• 7749-51-1
• Z56784798
• Enamine_000860

• Inchi： 1S/C10H15N3O/c1-8-7-9(2)12-10(11-8)13-3-5-14-6-4-13/h7H,3-6H2,1-2H3
• InChI Key： KVFPMWGCNMMRGR-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(C)C=C(C)N=2)CC1

Computed Properties

• Exact Mass: 193.121512110Da
• Monoisotopic Mass: 193.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine

Comprehensive Overview of CAS No. 7749-51-1 and 4-(4,6-Dimethyl-pyrimidin-2-yl)-morpholine

CAS No. 7749-51-1 is a unique chemical identifier assigned by the Chemical Abstracts Service (CAS) to a specific chemical substance. This identifier is crucial for the precise and unambiguous identification of chemical compounds in scientific literature, regulatory documents, and databases. The compound in question, 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine, is a morpholine derivative with significant potential in various fields of chemistry and pharmaceutical research.

4-(4,6-Dimethyl-pyrimidin-2-yl)-morpholine is a versatile compound characterized by its pyrimidine and morpholine moieties. The pyrimidine ring is a fundamental structure in many biologically active molecules, including nucleic acids and several therapeutic agents. The morpholine ring, on the other hand, is known for its ability to enhance the solubility and bioavailability of compounds, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research reported that this compound can inhibit the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis and protein expression, making it a promising candidate for further development as an antiviral drug.

The structural features of 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine contribute to its favorable pharmacological profile. The presence of the dimethyl groups on the pyrimidine ring enhances its lipophilicity, which can improve cell membrane permeability and overall bioavailability. The morpholine ring further enhances solubility and stability, crucial factors for effective drug delivery.

In terms of synthetic methods, 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine can be synthesized through a multi-step process involving the condensation of 2-chloro-4,6-dimethylpyrimidine with morpholine. This reaction typically proceeds under mild conditions and yields high purity products suitable for both research and industrial applications.

The safety profile of 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). These trials are ongoing and will provide valuable insights into the therapeutic potential of this compound.

In conclusion, CAS No. 7749-51-1, specifically referring to 4-(4,6-dimethyl-pyrimidin-2-yl)-morpholine, is a compound with a broad range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new avenues for its use in treating various diseases and conditions.